Cas no 89496-02-6 ((R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid)

(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid structure
89496-02-6 structure
Product Name:(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid
CAS No:89496-02-6
Molecular Formula:C12H14N2O3
Molecular Weight:234.251163005829
MDL:MFCD06797688
CID:598790
PubChem ID:688013

(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid Properties

Names and Identifiers

    • (R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid
    • (R)-2-AMINO-3-(5-METHOXY-1H-INDOL-3-YL)-PROPIONIC ACID
    • D-Tryptophan, 5-methoxy-
    • 5-Methoxy-D-tryptophan (ACI)
    • (R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoicacid
    • D-5-Methoxytryptophan
    • 5-METHOXY-D-TRYPTOPHAN
    • 89496-02-6
    • MFCD06797688
    • DB-327965
    • AS-38633
    • (2R)-2-amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid
    • CS-0319190
    • 5-Methoxy-D-tryptophan (H-D-Trp(5-OMe)-OH)
    • SCHEMBL1421284
    • AKOS016843469
    • MDL: MFCD06797688
    • InChIKey: KVNPSKDDJARYKK-SNVBAGLBSA-N
    • Inchi: 1S/C12H14N2O3/c1-17-8-2-3-11-9(5-8)7(6-14-11)4-10(13)12(15)16/h2-3,5-6,10,14H,4,13H2,1H3,(H,15,16)/t10-/m1/s1
    • SMILES: C(C1=CNC2C=CC(=CC1=2)OC)[C@@H](N)C(=O)O

Computed Properties

  • Exact Mass: 234.10044231g/mol
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 234.10044231g/mol
  • Heavy Atom Count: 17
  • Complexity: 285
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.8
  • Topological Polar Surface Area: 88.3Ų

(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0042D2-250mg
(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid
89496-02-6 97%
250mg
$191.00 2025-02-20
A2B Chem LLC
AB88886-100mg
(R)-2-Amino-3-(5-methoxy-1h-indol-3-yl)propanoic acid
89496-02-6 95%
100mg
$253.00
Aaron
AR0042LE-250mg
(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid
89496-02-6 97%
250mg
$137.00 2025-01-22
abcr
AB447479-250 mg
5-Methoxy-D-tryptophan (H-D-Trp(5-OMe)-OH); .
89496-02-6
250mg
€774.60 2023-04-22
Alichem
A199009784-250mg
(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid
89496-02-6 95%
250mg
$358.80 2023-08-31
Ambeed
A441588-5g
(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid
89496-02-6 98%
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CM148105-1g
(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid
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eNovation Chemicals LLC
Y1046310-1g
(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid
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1g
$785 2022-10-16
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-04810-1g
5-METHOXY-D-TRYPTOPHAN
89496-02-6 95%
1g
$650 2023-09-07

(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  8 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2 - 3, rt
Reference
The Enantiospecific, Stereospecific Total Synthesis of the Ring-A Oxygenated Sarpagine Indole Alkaloids (+)-Majvinine, (+)-10-Methoxyaffinisine, and (+)-Na-Methylsarpagine, as Well as the Total Synthesis of the Alstonia Bisindole Alkaloid Macralstonidine
Zhao, Shuo; Liao, Xuebin; Wang, Tao; Flippen-Anderson, Judith; Cook, James M., Journal of Organic Chemistry, 2003, 68(16), 6279-6295

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water
Reference
Enantiospecific synthesis of 5-methoxy-D(+)- or L(-)Tryptophan
Zhang, Puwen; Cook, James M., Synthetic Communications, 1995, 25(23), 3883-900

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Ammonia borane Catalysts: L-Amino acid oxidase Solvents: Water ;  20 h, pH 8, 30 °C
1.2 Reagents: Perchloric acid Solvents: Water
Reference
Deracemization and Stereoinversion to Aromatic D-Amino Acid Derivatives with Ancestral L-Amino Acid Oxidase
Nakano, Shogo ; Minamino, Yuki; Hasebe, Fumihito; Ito, Sohei, ACS Catalysis, 2019, 9(11), 10152-10158

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis, resolution and characterization of ring substituted phenylalanines and tryptophans
Porter, John; Dykert, John; Rivier, Jean, International Journal of Peptide & Protein Research, 1987, 30(1), 13-21

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(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid Preparation Products

(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
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(CAS:89496-02-6)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

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